Cas no 2172086-40-5 (ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine)

• Product Name: ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine
• CAS No: 2172086-40-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5897777
• PubChem ID: 165444260
• Update Time: 2025-10-31

ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine
• EN300-1614926
• 2172086-40-5

• Inchi： 1S/C12H21NO/c1-5-12(3,4)13(6-2)9-11-7-8-14-10-11/h1,11H,6-10H2,2-4H3
• InChI Key： LAIWEJHAZKGLQL-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN(CC)C(C#C)(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Additional information on ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine

Professional Introduction to Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine (CAS No. 2172086-40-5)

Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine, a compound with the chemical identifier CAS No. 2172086-40-5, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular architecture of Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine consists of an ethyl group, a 2-methylbut-3-yne moiety, and an oxolan-3-ylmethyl group, all intricately linked to form a highly functionalized scaffold. This unique combination of functional groups makes it a versatile building block for further chemical modifications and derivatization, enabling researchers to explore diverse pharmacological profiles.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of the oxolan ring in Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine suggests potential interactions with enzymes and receptors, which are critical for drug discovery efforts. This structural feature has prompted investigations into its role as a scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The 2-methylbut-3-yne group provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the pharmacological properties of the molecule. This flexibility has made Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine a valuable tool in medicinal chemistry research.

Recent studies have highlighted the importance of oxolane derivatives in drug development due to their ability to engage with biological targets in unique ways. The oxolan ring, characterized by its oxygen-containing heterocyclic structure, has been shown to enhance solubility and bioavailability, making it an attractive feature for pharmaceutical applications. The incorporation of this motif into Ethyl(2-methylbut-3-yn-2-yl)(oxolan-3-ylmethyl)amine underscores its potential as a lead compound for further optimization.

The synthesis of Ethyl(2-methylbut-3-yne) derivatives has been extensively studied, with various methodologies reported in the literature. These synthetic approaches often involve multi-step reactions that require careful optimization to achieve high yields and purity. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency of these synthetic routes, making it feasible to produce complex molecules like Ethyl(2-methylbut-en-(yn)-methyl) on a larger scale.

In addition to its synthetic utility, Ethyl(2-methylbut-en-(yn)-methyl) has shown promise in preliminary pharmacological studies. Researchers have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications in areas such as oncology and neurology. These findings have spurred further investigation into the pharmacokinetic properties and mechanism of action of this compound.

The development of novel drug candidates relies heavily on the availability of high-quality starting materials and intermediates. Ethyl(2-methylbut-en-(yn)-methyl), with its well-defined structure and functional groups, serves as an excellent candidate for such purposes. Its versatility allows for the exploration of diverse chemical space, enabling researchers to identify new molecular architectures with improved pharmacological profiles.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have been employed to predict the binding affinity and selectivity of small molecules like Ethyl(2-methylenepropargylic). These predictions help guide experimental efforts by providing insights into how different structural modifications may impact biological activity. By integrating computational studies with experimental validation, researchers can accelerate the discovery process significantly.

In conclusion, Ethyl(2-methylbut-en-(yn)-methyl), CAS No. 2172086-40-5, represents a promising compound in the realm of pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for designing novel therapeutic agents. The growing body of research on oxolane derivatives further underscores its potential as a lead compound for drug development efforts aimed at addressing unmet medical needs.